Cas no 1361698-22-7 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate
• CAS No: 1361698-22-7
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932809
• Update Time: 2025-10-29

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)4-8-6-16-11(12(13)14)9(5-15)7(8)2/h6,12H,3-5,15H2,1-2H3
• InChI Key： GNVULGJPVRABGO-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(C)C(=CN=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate

Research Brief on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate (CAS: 1361698-22-7)

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate (CAS: 1361698-22-7) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its applications in drug discovery, with a focus on its role in targeting specific metabolic pathways and disease mechanisms.

The synthesis of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate involves a multi-step process that emphasizes regioselective functionalization and the introduction of fluorine atoms to enhance metabolic stability and binding affinity. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also investigated its physicochemical properties, including solubility, stability, and reactivity, to better understand its behavior in biological systems.

In a recent study published in the Journal of Medicinal Chemistry, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate was identified as a critical intermediate in the development of novel kinase inhibitors. The study demonstrated that the compound's unique structural features enable it to interact with ATP-binding sites of specific kinases, thereby modulating their activity. This finding has significant implications for the treatment of cancers and inflammatory diseases, where kinase dysregulation plays a central role.

Another area of research has focused on the compound's potential as a building block for the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve pharmacokinetic properties, such as bioavailability and half-life. The presence of the difluoromethyl group in Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate provides a versatile handle for further chemical modifications, enabling the creation of libraries of fluorinated compounds for high-throughput screening.

Despite its promising applications, challenges remain in the large-scale production and optimization of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate. Current research efforts are directed toward developing more efficient synthetic routes and exploring its compatibility with green chemistry principles. Additionally, further in vitro and in vivo studies are needed to fully elucidate its pharmacological profile and potential toxicity.

In conclusion, Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-5-acetate (CAS: 1361698-22-7) represents a valuable tool in the toolkit of medicinal chemists and drug developers. Its unique structural features and versatile applications make it a compound of interest for future research. As synthetic methodologies continue to advance and its biological activities are further explored, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.